Cas no 2680849-92-5 (7-(iodomethyl)-8-oxa-5-azaspiro3.5nonane)

• Product Name: 7-(iodomethyl)-8-oxa-5-azaspiro3.5nonane
• CAS No: 2680849-92-5
• MF: C₈H₁₄INO
• MW: 267.1073346138
• CID: 5651596
• PubChem ID: 165909163
• Update Time: 2025-10-28

7-(iodomethyl)-8-oxa-5-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2680849-92-5
• 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane
• EN300-28282370
• 7-(iodomethyl)-8-oxa-5-azaspiro3.5nonane

• Inchi： 1S/C8H14INO/c9-4-7-5-10-8(6-11-7)2-1-3-8/h7,10H,1-6H2
• InChI Key： MCLVYAYFFGOJTA-UHFFFAOYSA-N
• SMILES： ICC1CNC2(CO1)CCC2

Computed Properties

• Exact Mass: 267.01201g/mol
• Monoisotopic Mass: 267.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-(iodomethyl)-8-oxa-5-azaspiro3.5nonane

Recent Advances in the Study of 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane (CAS: 2680849-92-5)

The compound 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane (CAS: 2680849-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This spirocyclic scaffold, characterized by its fused oxa-aza ring system, offers a versatile platform for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the iodine substituent at the 7-position facilitates efficient functionalization through cross-coupling reactions, enabling the rapid generation of diverse analogs. These analogs exhibited promising activity in preclinical models of anxiety and epilepsy, underscoring the therapeutic potential of this scaffold.

In addition to its applications in CNS drug discovery, recent work has also explored the use of 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of spirocyclic quinolone derivatives incorporating this scaffold. These compounds displayed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the scaffold's ability to enhance membrane permeability and disrupt bacterial efflux pumps.

From a synthetic chemistry perspective, advances in the preparation of 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable route to this compound, addressing previous challenges related to yield and purity. The new protocol employs a tandem cyclization-iodination strategy, achieving >90% yield and >99% purity, which is critical for its application in large-scale pharmaceutical production.

Ongoing research is also investigating the pharmacokinetic properties of derivatives based on this scaffold. Preliminary data from a 2024 study suggest that the spirocyclic structure confers favorable metabolic stability and blood-brain barrier penetration, making it particularly attractive for CNS-targeted therapeutics. However, further optimization is needed to address issues related to oral bioavailability, as noted in recent preclinical evaluations.

In conclusion, 7-(iodomethyl)-8-oxa-5-azaspiro[3.5]nonane (CAS: 2680849-92-5) represents a promising scaffold in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Its synthetic versatility, combined with emerging biological data, positions it as a valuable tool for drug discovery efforts. Future research directions may include the exploration of additional functionalization strategies and the development of targeted delivery systems to further enhance its therapeutic potential.